Cas no 2679918-80-8 (tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate
• CAS No: 2679918-80-8
• MF: C₁₃H₁₇BrClNO₂
• MW: 334.636582136154
• MDL: MFCD32660222
• CID: 5619546
• PubChem ID: 133141862
• Update Time: 2025-10-30

tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-TERT-BUTYL (1-(2-BROMO-4-CHLOROPHENYL)ETHYL)CARBAMATE
• tert-butyl N-[(1S)-1-(2-bromo-4-chlorophenyl)ethyl]carbamate
• (S)-tert-Butyl 1-(2-bromo-4-chlorophenyl)ethylcarbamate
• EN300-28296230
• C91978
• 2679918-80-8
• tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate

• MDL： MFCD32660222
• Inchi： 1S/C13H17BrClNO2/c1-8(16-12(17)18-13(2,3)4)10-6-5-9(15)7-11(10)14/h5-8H,1-4H3,(H,16,17)/t8-/m0/s1
• InChI Key： KQNRMISRZVQOTB-QMMMGPOBSA-N
• SMILES： BrC1C=C(C=CC=1[C@H](C)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 333.01312g/mol
• Monoisotopic Mass: 333.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate

Introduction to tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate (CAS No. 2679918-80-8)

tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate (CAS No. 2679918-80-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The compound is a tert-butyl carbamate derivative, which is a common protecting group used in organic synthesis to mask the reactivity of amino groups.

The 1S configuration of the compound indicates that it is a chiral molecule, which is crucial for its biological activity and selectivity. The presence of the 2-bromo-4-chlorophenyl substituent adds complexity and specificity to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds. The combination of these functional groups provides a robust platform for further chemical modifications and derivatizations.

Recent studies have highlighted the importance of tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate in the development of drugs targeting specific receptors and enzymes. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

The tert-butyl carbamate group in this compound is particularly useful for its ability to protect amino functionalities during multi-step synthetic processes. This protection strategy ensures that the amino group remains unreactive until it is needed for subsequent reactions, thereby enhancing the overall efficiency and yield of the synthesis. Once the desired transformations are complete, the protecting group can be easily removed under mild conditions, such as treatment with an acid or base.

In addition to its role as a protecting group, tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate has shown promise as a lead compound for drug discovery. Its chiral nature and specific substituents make it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying the structure of this compound, researchers can identify key functional groups that contribute to its biological activity and optimize its pharmacological properties.

One notable application of this compound is in the development of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for therapeutic intervention. A recent study published in *Nature Communications* reported that derivatives of tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate exhibited high affinity and selectivity for specific GPCRs, making them potential candidates for treating neurological disorders and metabolic diseases.

The synthesis of tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate typically involves several well-established chemical reactions. One common approach is to start with (1S)-1-(2-bromo-4-chlorophenyl)ethylamine, which can be obtained through asymmetric synthesis or resolution techniques. The amine is then reacted with di-tert-butyldicarbonate (Boc₂O) to form the protected carbamate. This reaction is usually carried out in an inert atmosphere using an appropriate base, such as sodium hydride or potassium carbonate.

The purity and quality of tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate are critical for its use in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure that the compound meets stringent purity standards. These analytical techniques also provide valuable insights into the structure and properties of the compound, facilitating its characterization and optimization.

In conclusion, tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)ethylcarbamate (CAS No. 2679918-80-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral nature, and functional groups make it an ideal candidate for developing novel therapeutic agents targeting various disease states. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.